![molecular formula C16H15NO3S B4754109 2-(3-phenoxyphenyl)-1,3-thiazolidine-4-carboxylic acid](/img/structure/B4754109.png)
2-(3-phenoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
Overview
Description
2-(3-phenoxyphenyl)-1,3-thiazolidine-4-carboxylic acid, commonly known as PTZ, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. It belongs to the class of thiazolidine-4-carboxylic acids, which are known for their anti-inflammatory and antioxidant properties. PTZ has been synthesized by several methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of PTZ is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and oxidative stress. PTZ has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes that are involved in the production of inflammatory mediators. PTZ has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
PTZ has been shown to have several biochemical and physiological effects, including the inhibition of inflammatory mediators, the activation of antioxidant enzymes, and the inhibition of cancer cell growth and proliferation. PTZ has also been shown to reduce oxidative stress and improve insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using PTZ in lab experiments is its availability and low cost. PTZ has been synthesized by several methods, and its purity and yield can be improved by optimizing the reaction conditions. Another advantage is its potential therapeutic applications in various diseases, which may provide new insights into the mechanisms of disease and the development of novel therapies. One limitation of using PTZ in lab experiments is its potential toxicity and side effects, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of PTZ, including the optimization of its synthesis methods, the identification of its molecular targets, and the development of novel therapeutic applications. One direction is the study of PTZ in combination with other drugs or therapies, which may enhance its therapeutic effects and reduce its toxicity. Another direction is the study of PTZ in animal models of disease, which may provide new insights into its mechanisms of action and potential therapeutic applications. Overall, the study of PTZ has the potential to advance our understanding of the mechanisms of disease and the development of novel therapies.
Scientific Research Applications
PTZ has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. It has been shown to have anti-inflammatory and antioxidant properties, which may help to reduce oxidative stress and inflammation in the body. PTZ has also been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells.
properties
IUPAC Name |
2-(3-phenoxyphenyl)-1,3-thiazolidine-4-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3S/c18-16(19)14-10-21-15(17-14)11-5-4-8-13(9-11)20-12-6-2-1-3-7-12/h1-9,14-15,17H,10H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLZYGVBASLYBCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(S1)C2=CC(=CC=C2)OC3=CC=CC=C3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Phenoxyphenyl)-1,3-thiazolidine-4-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.